molecular formula C15H11NO2 B8296522 4-(4-Formyl-2-methyl-phenoxy)-benzonitrile

4-(4-Formyl-2-methyl-phenoxy)-benzonitrile

Cat. No. B8296522
M. Wt: 237.25 g/mol
InChI Key: CAQVNTZXVANDMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Formyl-2-methyl-phenoxy)-benzonitrile is a useful research compound. Its molecular formula is C15H11NO2 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Formyl-2-methyl-phenoxy)-benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Formyl-2-methyl-phenoxy)-benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-Formyl-2-methyl-phenoxy)-benzonitrile

Molecular Formula

C15H11NO2

Molecular Weight

237.25 g/mol

IUPAC Name

4-(4-formyl-2-methylphenoxy)benzonitrile

InChI

InChI=1S/C15H11NO2/c1-11-8-13(10-17)4-7-15(11)18-14-5-2-12(9-16)3-6-14/h2-8,10H,1H3

InChI Key

CAQVNTZXVANDMK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C=O)OC2=CC=C(C=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 3-hydroxy-3-methyl-benzaldehyde (1.02 g, 7.49 mmol) in DMF (10 mL), add K2CO3 (1.45 g, 10.49 mmol) and 4-fluorobenzonitrile (906 mg, 7.49 mmol), heat the mixture at 130° C. overnight. Add water and extract the aqueous layer with EtOAc. Combine organic layers and dry over Na2SO4. Eliminate the solvent and purify by flash chromatography on silica gel (eluent: EtOAc/hexane 15/85) to give the title compound (920 mg, 52%). TLC: Rf in EtOAc/hexane 20/80: 0.32. 1H-NMR (CDCl3, 200 MHz): 9.96 (s, 1H), 7.84-7.61 (m, 4H), 7.05-6.98 (m, 3H), 2.31 (s, 3H).
Name
3-hydroxy-3-methyl-benzaldehyde
Quantity
1.02 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
1.45 g
Type
reactant
Reaction Step Two
Quantity
906 mg
Type
reactant
Reaction Step Two
Yield
52%

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